Cas no 354143-53-6 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-)
354143-53-6 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
CAS No:354143-53-6
MF:C4H5N3O3
MW:143.100800275803
CID:303092
PubChem ID:3819709
Update Time:2025-04-19
1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
- 4-(methylamino)-1,2,5-oxadiazole-3-carboxylic acid
- AC1MXQEB
- AG-F-22548
- CTK1C1773
- EU-0001986
- MolPort-002-325-056
- Oprea1_071242
- STK387572
- AKOS004912751
- 4-(methylamino)furazan-3-carboxylic acid
- 354143-53-6
- DTXSID10396860
- 1,2,5-Oxadiazole-3-carboxylicacid,4-(methylamino)-
-
- Inchi: 1S/C4H5N3O3/c1-5-3-2(4(8)9)6-10-7-3/h1H3,(H,5,7)(H,8,9)
- InChI Key: YKFIMFVAUGGIQD-UHFFFAOYSA-N
- SMILES: O1N=C(C(=O)O)C(=N1)NC
Computed Properties
- Exact Mass: 143.03300
- Monoisotopic Mass: 143.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- PSA: 88.25000
- LogP: -0.11750
1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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